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Compound of Interest

Compound Name: Titanium trichloride

Cat. No.: B058219 Get Quote

Thermochemical Data of Titanium Trichloride
Titanium trichloride is a compound that exists in several crystalline forms, most notably the

alpha (α), beta (β), and gamma (γ) polymorphs.[1][2][3] These different phases exhibit distinct

thermochemical properties. The following tables summarize the key quantitative data available

for titanium trichloride.

Table 1: Standard Enthalpy of Formation, Standard Molar Entropy, and Gibbs Free Energy of

Formation for Titanium Trichloride (Solid and Gas Phases) at 298.15 K

Property Value State Reference(s)

Standard Enthalpy of

Formation (ΔfH°)
-721.74 kJ/mol Solid [4]

-172.4 ± 0.8 kcal/mol

(-721.3 ± 3.3 kJ/mol)
Solid (c) [5]

-539.32 kJ/mol Gas [4]

Standard Molar

Entropy (S°)
139.74 J·K⁻¹·mol⁻¹ Solid [4]

Gibbs Free Energy of

Formation (ΔfG°)

Calculated from ΔfH°

and S°
Solid
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Note: The Gibbs free energy of formation can be calculated using the formula ΔG° = ΔH° -

TΔS°, where ΔS° is the entropy change of the formation reaction.

Table 2: Heat Capacity of Solid Titanium Trichloride (Shomate Equation Parameters)

The heat capacity (Cp) of solid TiCl₃ in the temperature range of 298 to 1500 K can be

calculated using the Shomate equation: Cp° = A + Bt + Ct² + D*t³ + E/t² where t = Temperature

(K) / 1000.

Parameter Value Reference

A 92.96848 [6]

B 18.80574 [6]

C -6.993012 [6]

D 2.024547 [6]

E -0.076285 [6]

F -750.4966 [6]

G 246.5012 [6]

H -721.7400 [6]

These parameters are used in the equations for calculating heat capacity, enthalpy, and

entropy as provided by the NIST-JANAF thermochemical tables.[6]

Table 3: Thermochemical Data for Different Polymorphs of Titanium Trichloride
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Polymorph Property
Value/Observa
tion

Method Reference(s)

α-TiCl₃ Stability
Less stable than

β-phase

Molecular

Dynamics
[1][7]

β-TiCl₃ Stability
Most stable

phase

Molecular

Dynamics
[1][7]

γ-TiCl₃ Stability
Least stable

phase

Molecular

Dynamics
[1][7]

All phases
Gibbs Free

Energy

Negative values

from 50-2000 K,

indicating

spontaneous

reactions

Molecular

Dynamics
[1][7]

Experimental Protocols
A precise understanding of the experimental methodologies used to determine thermochemical

data is crucial for data validation and replication. The following sections detail the protocols for

the synthesis and purification of TiCl₃, as well as the determination of its key thermochemical

properties.

Synthesis and Purification of Titanium Trichloride
Accurate thermochemical measurements require a pure sample. Titanium trichloride can be

synthesized and purified through several methods.

Method 1: Reduction of Titanium Tetrachloride (TiCl₄) with Hydrogen

This method involves the gas-phase reduction of TiCl₄.

Apparatus: A reaction furnace with a heated inner tube and a cooled outer wall.

Procedure:

A stream of hydrogen gas is saturated with titanium tetrachloride vapor.
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This gas mixture is passed through the annular space between the heated inner tube and

the cooled outer wall of the reaction furnace.

The reduction reaction (2TiCl₄ + H₂ → 2TiCl₃ + 2HCl) occurs at the hot surface.[2]

The resulting solid titanium trichloride collects on the cold surface.

Method 2: Distillation of Commercial TiCl₃-AlCl₃ Mixtures

Commercially available TiCl₃ is often a mixture with aluminum trichloride (AlCl₃). Pure TiCl₃ can

be obtained by distillation.[8]

Apparatus: A distillation tube made of stainless steel with a series of collectors, placed in a

furnace.

Procedure:

The TiCl₃-AlCl₃ mixture is placed in the distillation tube.[8]

The tube is heated to 700°C under an argon atmosphere.[8]

Due to the difference in vapor pressures, TiCl₃ and AlCl₃ are separated. TiCl₃ condenses

in a temperature range of 270 to 430°C.[8]

The condensed, purified TiCl₃ is collected from the collectors in an inert atmosphere glove

box to prevent reaction with air and moisture.[8]

Determination of Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation of TiCl₃ is determined using reaction calorimetry.

Method: Reaction Calorimetry via Chlorination

This method involves measuring the heat of reaction of the chlorination of a titanium

subchloride.

Apparatus: A nickel-bomb calorimeter.

Procedure:
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A known mass of purified titanium dichloride (TiCl₂) or titanium trichloride is placed in the

bomb calorimeter.

The bomb is filled with chlorine gas.

The chlorination reaction is initiated, and the temperature change of the calorimeter is

measured precisely.

The heat of chlorination is calculated from the temperature change and the heat capacity

of the calorimeter.

The enthalpy of formation of TiCl₃ can be determined relative to the known heat of

formation of TiCl₄.[5] For the reaction TiCl₃(c) + ½Cl₂(g) → TiCl₄(l), the enthalpy change

was measured as -19.89 ± 0.32 kcal/mole at 25°C.[5]

Determination of Standard Molar Entropy (S°)
The standard molar entropy of a substance is determined by measuring its heat capacity as a

function of temperature from near absolute zero.

Method: Low-Temperature Adiabatic Calorimetry

This is the most accurate method for determining the absolute entropy of a pure crystalline

substance.

Apparatus: A low-temperature adiabatic calorimeter.

Procedure:

A pure, crystalline sample of titanium trichloride is placed in the calorimeter.

The sample is cooled to a temperature as close to 0 K as possible.

The heat capacity (Cp) of the sample is measured at small, incremental temperature steps

up to and beyond the standard temperature of 298.15 K. This is achieved by introducing a

known amount of electrical energy and measuring the resulting temperature increase.
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The standard molar entropy at 298.15 K is then calculated by integrating the heat capacity

data using the following equation, accounting for any phase transitions: S°(298.15 K) =

∫₀²⁹⁸.¹⁵ (Cp/T) dT

Determination of Gibbs Free Energy of Formation (ΔfG°)
The Gibbs free energy of formation can be determined through various methods, including

direct calculation from enthalpy and entropy data, or from equilibrium measurements.

Method 1: Calculation from Enthalpy and Entropy

Once the standard enthalpy of formation (ΔfH°) and the standard molar entropies (S°) of the

elements and the compound are known, the standard Gibbs free energy of formation can be

calculated using the Gibbs-Helmholtz equation: ΔfG° = ΔfH° - TΔfS° where ΔfS° is the standard

entropy of formation.

Method 2: Equilibrium Constant Measurement

The Gibbs free energy change for a reaction is related to its equilibrium constant (K) by the

equation: ΔrG° = -RT ln(K)

Procedure:

A reversible reaction involving TiCl₃ is identified, for example, a disproportionation or a

reaction with a known substance.[9]

The reaction is allowed to reach equilibrium at a specific temperature.

The concentrations or partial pressures of the reactants and products at equilibrium are

measured.

The equilibrium constant (K) is calculated from these measurements.

The standard Gibbs free energy of reaction (ΔrG°) is then calculated. From this, and the

known standard Gibbs free energies of formation of the other species in the reaction, the

standard Gibbs free energy of formation of TiCl₃ can be determined. One such equilibrium

studied is between titanium ions and titanium metal in a fluoride-chloride molten salt.[9]
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Visualizations
The following diagrams illustrate the logical flow and relationships in the determination of

thermochemical data for titanium trichloride.
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Workflow for Thermochemical Data Determination of TiCl3
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Caption: Workflow for the experimental determination of thermochemical data for TiCl₃.
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Relationship of Key Thermochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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